Cas no 546-42-9 (Di-b-D-fructofuranose2,6':6,2'-dianhydride)

• Product Name: Di-b-D-fructofuranose2,6':6,2'-dianhydride
• CAS No: 546-42-9
• MF: C₁₂H₂₀O₁₀
• MW: 324.281205177307
• CID: 367585
• PubChem ID: 193312
• Update Time: 2024-02-29

Di-b-D-fructofuranose2,6':6,2'-dianhydride Chemical and Physical Properties

Names and Identifiers

• Di-b-D-fructofuranose2,6':6,2'-dianhydride
• difructose anhydride IV
• Di-β-D-fructofuranose 2,6':6,2'-dianhydride
• SCHEMBL12160292
• Di-D-fructofuranaose 2,6'-6,2' dianhydride
• 1,7-bis(hydroxymethyl)-2,8,13,14-tetraoxatricyclo[8.2.1.14,7]tetradecane-5,6,11,12-tetrol
• Di-beta-D-Fructofuranose 2,6':6,2'-dianhydride

• Inchi： 1S/C12H20O10/c13-3-11-10(18)8(16)6(22-11)2-20-12(4-14)9(17)7(15)5(21-12)1-19-11/h5-10,13-18H,1-4H2
• InChI Key： WMUHBTATSZQNJG-UHFFFAOYSA-N
• SMILES： C(C12OCC3OC(CO)(C(O)C3O)OCC(C(O)C1O)O2)O

Computed Properties

• Exact Mass: 324.106
• Monoisotopic Mass: 324.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158A^2
• XLogP3: -3.7

Experimental Properties

• Density: 1.714
• Melting Point: 92-93 °C
• Boiling Point: 649.9°C at 760 mmHg
• Flash Point: 346.8°C
• Refractive Index: 1.629
• pka: 12.46±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Disaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Disaccharides